2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)alanyl]amino}-N-propylbenzamide

• IUPAC Name: 2-[2-(N-methylsulfonyl-4-phenoxyanilino)propanoylamino]-N-propylbenzamide
• InChI: InChI=1S/C26H29N3O5S/c1-4-18-27-26(31)23-12-8-9-13-24(23)28-25(30)19(2)29(35(3,32)33)20-14-16-22(17-15-20)34-21-10-6-5-7-11-21/h5-17,19H,4,18H2,1-3H3,(H,27,31)(H,28,30)
• InChI Key: MGGVXGMFNIKSLM-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1NC(=O)C(C)N(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C26H29N3O5S
• Molecular Weight: 495.6 g/mol

Description

2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)alanyl]amino}-N-propylbenzamide is a chemical compound that belongs to the class of selective androgen receptor modulators (SARMs). It is also known as Ostarine or MK-2866. This compound is being researched for its potential in treating muscle wasting diseases, osteoporosis, and other conditions that cause muscle loss. In

Mechanism of Action

2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)alanyl]amino}-N-propylbenzamide works by selectively binding to androgen receptors in the body. This binding activates the androgen receptor, which in turn leads to an increase in protein synthesis and muscle growth. It also has a positive effect on bone density and strength.
Biochemical and Physiological Effects:
2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)alanyl]amino}-N-propylbenzamide has been shown to increase muscle mass and strength in both healthy individuals and those with muscle wasting diseases. It has also been shown to increase bone density and strength. In addition, it has been shown to have a positive effect on insulin resistance and glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)alanyl]amino}-N-propylbenzamide in lab experiments is its selectivity for androgen receptors, which reduces the risk of side effects associated with other compounds that bind to androgen receptors. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)alanyl]amino}-N-propylbenzamide. One direction is to investigate its potential in treating other conditions that cause muscle loss, such as chronic obstructive pulmonary disease (COPD) and heart failure. Another direction is to investigate its potential in combination with other compounds for the treatment of cancer cachexia. Additionally, further research is needed to determine the long-term effects of this compound on muscle mass, bone density, and overall health.

Scientific Research Applications

2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)alanyl]amino}-N-propylbenzamide is being researched for its potential in treating muscle wasting diseases, osteoporosis, and other conditions that cause muscle loss. It is also being studied for its potential in increasing muscle mass and strength in healthy individuals. Additionally, it is being researched for its potential in treating and preventing cancer cachexia, a condition that causes muscle wasting in cancer patients.